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Compound of Interest

Compound Name: GNX-865

Cat. No.: B14766118 Get Quote

Essential Safety and Handling Guide for GNX-
865
Disclaimer: This document provides essential safety and logistical information for the

investigational compound GNX-865. As no specific Safety Data Sheet (SDS) is available for

this novel entity, the following guidance is based on best practices for handling potent,

uncharacterized research compounds. A comprehensive, compound-specific risk assessment

must be conducted before any handling occurs.

The primary routes of exposure for potent compounds are inhalation, ingestion, and skin

absorption.[1] Personal protective equipment (PPE) is designed to provide a barrier that

prevents the material from coming into contact with these routes of entry.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure to GNX-865, a potent

compound with an unknown toxicological profile. For all operations, a layered approach to PPE

is mandatory.
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PPE Category Item
Specifications and
Recommendations

Respiratory
Powered Air-Purifying

Respirator (PAPR)

Recommended for all

procedures involving solid

GNX-865 or potential for

aerosolization. Full-face hoods

can provide high Assigned

Protection Factors (APFs), up

to 1000.[2][3]

Reusable Full-Face Respirator

Use with P100/FFP3

particulate filters. A quantitative

fit test is mandatory before first

use.

Hand Protection Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. The outer glove

must be removed and replaced

immediately upon

contamination or at regular

intervals (e.g., every 30-60

minutes).[2]

Body Protection Disposable Coveralls

Impermeable coveralls (e.g.,

Tyvek or microporous film) with

elasticated cuffs are required

to protect against chemical

splashes and dust.[2][4]

Dedicated Lab Coat

A professionally laundered or

disposable lab coat may be

worn over personal clothing

but under the disposable

coveralls for an additional layer

of protection.

Eye Protection Chemical Splash Goggles Must be worn under the face

shield of a PAPR or with a full-

face respirator to provide a
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complete seal around the

eyes.[2]

Foot Protection Disposable Shoe Covers

Shoe covers must be worn in

the designated handling area

and removed before exiting to

prevent tracking

contamination.[2][4]

Operational Plan: Weighing and Reconstitution
Protocol
This protocol outlines the step-by-step procedure for safely weighing solid GNX-865 and

preparing a stock solution. This activity must be performed within a certified containment device

(e.g., a containment ventilated enclosure or glovebox).

Objective: To accurately weigh 10 mg of solid GNX-865 and dissolve it in a specified solvent to

create a 10 mg/mL stock solution.

Materials:

GNX-865 (solid powder)

Verified, calibrated analytical balance inside a containment device

Spatula and weighing paper/boat

Appropriate Class A volumetric flask with stopper

Designated solvent (e.g., DMSO)

Pipettors and validated tips

Waste disposal bags/containers for potent compounds

Procedure:

Preparation:
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Ensure the containment device is operating under negative pressure.

Don all required PPE as specified in the table above.

Decontaminate all surfaces and equipment entering the containment zone with a suitable

agent (e.g., 70% ethanol).

Weighing:

Place a weighing boat on the analytical balance and tare.

Carefully transfer an approximate amount of GNX-865 to the boat using a dedicated

spatula. Avoid any actions that could generate dust.

Record the exact weight.

Reconstitution:

Carefully transfer the weighed GNX-865 powder into the volumetric flask.

Using a calibrated pipette, add the solvent to the solid slowly to avoid splashing.[2]

Fill the flask to approximately half the final volume, stopper it, and gently swirl to dissolve

the compound.

Once dissolved, add solvent to the final volume mark.

Stopper and invert the flask several times to ensure a homogenous solution.

Post-Procedure:

Seal and label the stock solution container clearly.

Decontaminate all equipment used, including the spatula and balance surfaces.

Package all disposable items (gloves, weigh boat, wipes) into a sealed hazardous waste

bag inside the containment device.
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Disposal Plan
All materials contaminated with GNX-865 are considered hazardous waste and must be

disposed of accordingly.

Solid Waste: All disposable PPE (coveralls, gloves, shoe covers), weighing materials, and

cleaning wipes must be placed in a clearly labeled, sealed hazardous waste container

designated for potent compounds.

Liquid Waste: Unused solutions and contaminated solvents must be collected in a sealed,

properly labeled hazardous waste container. Do not mix with other solvent waste streams

unless compatibility has been confirmed.

Sharps: Needles and syringes must be disposed of in a designated sharps container for

potent compounds.

Decontamination: All non-disposable equipment and surfaces must be thoroughly

decontaminated using a validated cleaning procedure before being removed from the

designated area.

Emergency Spill Response Workflow
The following diagram outlines the immediate actions to be taken in the event of a GNX-865
spill.
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Spill Occurs

Alert Personnel & Evacuate Area

Secure Area
(Restrict Access)

Don Spill Response PPE
(PAPR, Coveralls, etc.)

Contain Spill
(Use appropriate spill kit)

Clean & Decontaminate Area
(Work from outside in)

Dispose of all materials
as hazardous waste

Report Incident to EHS

Click to download full resolution via product page

Caption: Emergency workflow for responding to a potent compound spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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